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As a cornerstone of synthetic chemistry, the formation of carbon-carbon bonds remains a
pivotal challenge, driving innovation in catalysis and reagent design. Among the array of tools
available to the modern chemist, alkynyl iodides, and specifically 1-Pentynyl lodide, have
emerged as powerful and versatile building blocks. This guide provides a comprehensive
review of the applications of 1-Pentynyl lodide, comparing its performance and utility against
alternative synthetic strategies, and is intended for researchers, scientists, and professionals in
drug development seeking to leverage this reagent for the construction of complex molecular
architectures.

Understanding 1-Pentynyl lodide: A Profile

1-Pentynyl lodide (also known as 1-lodo-1-pentyne) is an organic building block characterized
by a terminal iodine atom attached to a five-carbon alkyne chain.[1][2][3] Its high reactivity is
primarily attributed to the polarizable carbon-iodine bond, making it an excellent electrophile in
a variety of cross-coupling reactions.
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Property Value Reference
CAS Number 14752-61-5 [1][3]
Molecular Formula CsHol [2][3]
Molecular Weight 194.02 g/mol [3]

White to Yellow to Green clear
Appearance o [2]

liquid
Boiling Point 53 °C /22 mmHg [4]

The primary utility of 1-Pentynyl lodide lies in its role as a coupling partner in reactions where
a terminal alkyne might traditionally be used. This "inverse" approach offers distinct advantages
in substrate scope and reaction design, particularly in the context of palladium- and copper-
catalyzed transformations.

The Core Application: Cross-Coupling Reactions

The most prominent application of 1-Pentynyl lodide is in the formation of C(sp?)-C(sp) and
C(sp?)-C(sp) bonds through cross-coupling reactions. This section compares its use in an
“Inverse Sonogashira" strategy against the conventional Sonogashira coupling.

The Conventional Sonogashira Coupling: A Baseline

The Sonogashira reaction is a foundational method for synthesizing arylalkynes and
conjugated enynes.[5] It typically involves the coupling of a terminal alkyne with an aryl or vinyl
halide, catalyzed by a palladium(0) complex and a copper(l) co-catalyst in the presence of an
amine base.[6][7]

The widely accepted mechanism proceeds through two interconnected catalytic cycles.[8][9]
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Caption: Conventional Sonogashira dual catalytic cycle.
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The Inverse Sonogashira Approach with 1-Pentynyl
lodide

A complementary strategy, often termed the "Inverse Sonogashira Coupling,” utilizes an alkynyl
halide like 1-Pentynyl lodide as the electrophile and an organometallic nucleophile (e.g.,
organoboron, organozinc, or organocopper species).[10] This approach is particularly valuable
when the desired aryl or vinyl component is more readily available as a nucleophile or when
the corresponding halide is unreactive.

The mechanism mirrors other palladium-catalyzed cross-couplings like the Suzuki or Stille
reactions, where the alkynyl iodide undergoes oxidative addition to the Pd(0) center.
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Caption: Catalytic cycle for an Inverse Sonogashira reaction.

Comparative Analysis: Conventional vs. Inverse
Strategy
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The choice between using 1-pentyne with an aryl halide (conventional) or 1-pentynyl iodide
with an aryl nucleophile (inverse) is a critical decision based on substrate availability, functional
group tolerance, and desired reaction conditions.
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Feature

Conventional
Sonogashira (with
1-Pentyne)

Inverse
Sonogashira (with
1-Pentynyl lodide)

Rationale &
Causality

Key Reactants

Terminal Alkyne
(Nucleophile)
Aryl/Vinyl Halide
(Electrophile)

Alkynyl lodide
(Electrophile)
Organometallic

Reagent (Nucleophile)

This fundamental
difference dictates the
entire synthetic
strategy and precursor

availability.

Reactivity of Halide

Reactivity Order: | >
Br > Cl > OTf.[8][11]
Harsh conditions may
be needed for

chlorides.

The C(sp)-I bond in 1-
pentynyl iodide is
highly reactive,
enabling mild reaction

conditions.

The high reactivity of
the C-I bond facilitates
oxidative addition,
often allowing for
lower temperatures
and catalyst loadings
compared to less
reactive aryl chlorides
or bromides.[11][12]

Role of Copper

Typically required as a
co-catalyst to form the
copper acetylide for

transmetalation.[6][7]

Often optional or
unnecessary,
proceeding via
standard Suzuki,
Stille, or Negishi-type
transmetalation.

Copper can lead to
the undesirable side-
reaction of alkyne
homocoupling (Glaser
coupling). Copper-free
inverse methods avoid

this issue entirely.[8]

Substrate Scope

Broad, but can be

limited by the stability
of the terminal alkyne
or the reactivity of the

aryl halide.

Expands scope to aryl
or vinyl groups that
are more easily
converted to
organometallic
reagents (e.g., boronic

acids) than halides.

Allows for the
alkynylation of
complex molecules
where installing a
halide is difficult, but a
boronic acid or other
organometallic handle

is accessible.
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The choice of reaction
conditions (base,

) solvent, catalyst) is
) Homocoupling of the ] T
] ] Glaser homocoupling ) crucial to minimize
Key Side Reactions ) organometallic
of the terminal alkyne. these pathways and
reagent. .
favor the desired

cross-coupling

product.

Beyond Palladium: Copper-Catalyzed Applications

While palladium catalysis is dominant, 1-Pentynyl lodide is also a competent substrate in
copper-mediated reactions, which offer a more economical and sometimes mechanistically
distinct pathway for C-C bond formation.

Copper-Catalyzed C-H Alkynylation

Recent advancements have shown that copper can catalyze the direct alkynylation of C-H
bonds with terminal alkynes, often requiring an oxidant.[13][14] While less common, alkynyl
halides can participate in related transformations. For instance, copper can mediate the
coupling of alkynes with removable directing groups on aromatic rings, leading to the synthesis
of valuable heterocyclic scaffolds like isoindolin-1-ones.[13]

Multi-Component Reactions

Copper(l) catalysis enables three-component reactions involving benzynes, where an alkynyl
group and another functional group can be added across the strained triple bond in a single
step.[15] In such a scenario, a pre-formed copper acetylide (derived from a terminal alkyne) is
typically used, but the high reactivity of 1-Pentynyl lodide could make it a suitable electrophilic
partner in related difunctionalization strategies.

Alternative Alkynylation Strategies

To provide a complete picture, it is essential to compare the use of 1-Pentynyl lodide with
other methods of introducing a pentynyl moiety.
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Method

Reagent Type

General
Transformatio
n

Advantages

Disadvantages

Sonogashira

Terminal Alkyne

Ar-X + H-C=C-R

Well-established,
high functional

group tolerance,

Requires copper
co-catalyst
(potential for

homocoupling),

Coupling - Ar-C=C-R _ N _
mild conditions. less effective
[6] with unreactive
Ar-Cl.[8]
Avoids copper,
highly reactive C-  Requires pre-
Inverse ) Ar-M + |-C=C-R | bond, broadens  formation of an
) Alkynyl Halide )
Sonogashira - Ar-C=C-R substrate scope organometallic

for the aryl
partner.[10]

reagent (Ar-M).

Nickel-Catalyzed

Terminal Alkyne

Ar-X + H-C=C-R

Cost-effective

catalyst, can

Can require
specific ligands

and conditions;

couple
Coupling or Alkynyl Halide - Ar-C=C-R P ) less developed
unactivated alkyl }
] than palladium
halides.[8][16]
systems.[16]
Uses stable, Often requires
readily available higher
_ Ar-X + HOOC- ) )
Decarboxylative Alkynyl C=CR - A carboxylic acids temperatures
=(C- — r-
Coupling Carboxylic Acid as alkyne and specific
C=C-R + CO2

surrogates.[17]
[18]

silver or copper

catalysts.

Experimental Protocols: A Practical Guide

The following protocols are generalized from literature procedures and should be optimized for

specific substrates.
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Protocol 1: Conventional Sonogashira Coupling

(Based on procedures for aryl iodides with terminal alkynes)[9][19]
Objective: To couple an aryl iodide with 1-pentyne.

Workflow Diagram:

2. Add Reagents:
- Aryl lodide

- Pd/Cu Catalysts

- Base (e.g., TEA)

6. Workup & Purify
- Filter
- Wash

- Column

1. Setu 3. Add Solvent 4. Add 1-Pentyne 5. Reaction
. p (Anhydrous) (Dropwise) (Stir at RT-100°C)

Click to download full resolution via product page
Caption: Workflow for a conventional Sonogashira coupling.

Step-by-Step Methodology:

To a dry, nitrogen-flushed flask, add the aryl iodide (1.0 equiv), Pd(PPhs)2Clz (1-5 mol%), Cul
(1-5 mol%), and an amine base such as triethylamine or diisopropylamine (2-3 equiv).[6][19]

» Establish an inert atmosphere (Argon or Nitrogen).
e Add an anhydrous solvent (e.g., THF or DMF).
e Add 1-pentyne (1.1-1.5 equiv) dropwise while stirring.

 Stir the reaction at the desired temperature (room temperature to 100 °C) and monitor its
progress by TLC or GC/MS.

e Upon completion, cool the mixture to room temperature and dilute with an organic solvent
(e.g., ethyl acetate).

« Filter the mixture through a pad of Celite to remove catalyst residues and salts.

e Wash the organic phase with agueous NH4ClI and brine, dry over Na2SOa4 or MgSOa, filter,
and concentrate under reduced pressure.
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e Purify the crude product by flash column chromatography.

Protocol 2: Nickel-Catalyzed Inverse Coupling

(A plausible adaptation for 1-Pentynyl lodide based on protocols for aryl halides)[16]
Objective: To couple 1-Pentynyl lodide with an arylboronic acid using a nickel catalyst.
Step-by-Step Methodology:

 In a glovebox, add NiClz (10 mol%) and a ligand such as 1,10-phenanthroline (15 mol%) to a
flask containing degassed N,N-dimethylacetamide (DMACc). Stir for 30 minutes.[16]

 To this catalyst solution, add the arylboronic acid (1.2 equiv), a base such as KsPOa (2.0
equiv), and 1-Pentynyl lodide (1.0 equiv).

o Seal the flask and remove it from the glovebox.
» Heat the reaction mixture to the specified temperature (e.g., 100 °C) for 12-24 hours.
e Monitor the reaction by TLC or GC/MS.

o After completion, cool the reaction to room temperature, dilute with water, and extract with an
organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous Na2SOa, and concentrate.

» Purify the residue by flash column chromatography to yield the desired aryl-alkyne product.

Conclusion and Future Outlook

1-Pentynyl lodide is a highly effective reagent for the synthesis of internal alkynes, offering a
valuable alternative to the conventional Sonogashira coupling. Its primary advantage lies in the
high reactivity of the C(sp)-1 bond, which facilitates mild, often copper-free, cross-coupling
reactions and expands the synthetic possibilities for molecules where the aryl or vinyl partner is
more readily functionalized as a nucleophile. While palladium catalysis remains the most
explored avenue, the potential for 1-Pentynyl lodide in nickel- and copper-catalyzed systems
represents a promising area for future research, potentially leading to more economical and
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sustainable methods for constructing complex, alkyne-containing molecules. The strategic
choice between using 1-Pentynyl lodide or its terminal alkyne counterpart, 1-pentyne,
ultimately allows chemists to design more convergent, efficient, and flexible synthetic routes.
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